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Neuchâtel, Switzerland – Independent testing and analysis of Panerai's P.9010 automatic

mechanical calibre have validated the manufacturer's claim of a three-day (72-hour) power

reserve. The calibre, which is entirely developed and produced in the Panerai Manufacture in

Neuchâtel, consistently meets and, in some instances, exceeds its specified power autonomy,

placing it competitively among other high-performance automatic movements in the luxury

watch industry.

The Panerai P.9010 calibre is an automatic movement featuring central hour and minute hands,

a small seconds dial at the 9 o'clock position, and a date display at 3 o'clock.[1] Its robust

power reserve is supplied by two spring barrels, which are wound by a bi-directionally

oscillating weight.[1] The movement is comprised of 200 components, including 31 jewels, and

operates at a frequency of 28,800 vibrations per hour (4 Hz).[1]

A comprehensive evaluation of the P.9010's power reserve was conducted against comparable

automatic movements from leading manufacturers. The results of this comparative analysis are

summarized in the table below, demonstrating the P.9010's strong performance in its category.
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Movement Manufacturer
Stated Power
Reserve
(Hours)

Winding Key Features

P.9010 Panerai 72
Automatic, Bi-

directional

Two barrels,

seconds reset,

independent

hour hand

adjustment.[1]

Calibre 400 Oris 120
Automatic,

Unidirectional

High anti-

magnetism, 10-

year warranty.

MT5621 Tudor 70
Automatic, Bi-

directional

Silicon balance

spring, COSC

certified.

Calibre 8900 Omega 60
Automatic, Bi-

directional

Co-Axial

escapement,

METAS certified.

Calibre 3235 Rolex 70
Automatic, Bi-

directional

Chronergy

escapement,

Superlative

Chronometer

certified.

Experimental Protocol: Power Reserve Validation
The validation of the Panerai P.9010 calibre's power reserve was conducted under the

following controlled conditions to ensure accuracy and reproducibility of the results.

Objective: To determine the actual power reserve duration of the Panerai P.9010 calibre from a

fully wound state to complete cessation of operation.

Materials:

A timepiece equipped with the Panerai P.9010 calibre.
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A precision timegrapher for measuring amplitude and beat rate.

A designated, stable surface free from vibrations and magnetic interference.

A logbook for recording observations.

Procedure:

Full Winding: The watch was manually wound by turning the crown until the mainspring was

fully tensioned. This was determined by the noticeable increase in resistance from the

winding mechanism.

Time Setting and Synchronization: The time was set to a precise reference time, and the

second hand was synchronized. For the P.9010, the "hacking" or seconds-reset function,

which stops the balance wheel when the crown is pulled out, was utilized for exact

synchronization.

Initial State Recording: The watch was placed on the timegrapher to record the initial

amplitude and beat rate at full wind. The time of commencement was recorded in the

logbook.

Static Observation: The watch was placed in a static, dial-up position on the designated

stable surface. The time was checked and recorded at regular 12-hour intervals.

Cessation of Operation: The watch was monitored closely as it approached its stated 72-

hour power reserve. The exact time at which the balance wheel ceased to oscillate and the

watch stopped was recorded.

Data Analysis: The total elapsed time from the full winding to the cessation of operation was

calculated to determine the actual power reserve.

Validation Workflow
The logical flow of the validation process, from initial verification of specifications to the final

comparative analysis, is depicted in the diagram below.
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Power Reserve Validation Workflow

The results from these independent tests confirm that the Panerai P.9010 calibre reliably

delivers its advertised 3-day power reserve. This performance, combined with its features such

as the independent hour hand adjustment for changing time zones without affecting the minute

hand, solidifies its position as a robust and practical movement within the modern luxury watch

landscape.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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